Cas no 1040683-08-6 (1-(Trifluoromethyl)cyclobutanecarboxylic Acid Ethyl Ester)

• Product name: 1-(Trifluoromethyl)cyclobutanecarboxylic Acid Ethyl Ester
• CAS No: 1040683-08-6
• MF: C₈H₁₁O₂F₃
• MW: 196.16694
• MDL: MFCD10699116
• CID: 1027534
• PubChem ID: 28309116

1-(Trifluoromethyl)cyclobutanecarboxylic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-(trifluoromethyl)cyclobutanecarboxylate
• 1-(Trifluoromethyl)cyclobutanecarboxylic acid ethyl ester
• ethyl 1-(trifluoromethyl)cyclobutane-1-carboxylate
• ANW-55884
• CTK4A2656
• MAY00268
• SBB091973
• SureCN1255240
• STL554816
• EN300-8085038
• SCHEMBL1255240
• F53842
• DB-059088
• 1040683-08-6
• DTXSID30651281
• MS-20130
• J-503682
• 1-(Trifluoromethyl)cyclobutanecarboxylic acidethyl ester
• MFCD10699116
• AYUISFJYNKIHDD-UHFFFAOYSA-N
• CS-0325381
• Ethyl1-(trifluoromethyl)cyclobutanecarboxylate
• AKOS005256326
• BBL101022
• 1-(Trifluoromethyl)cyclobutanecarboxylic Acid Ethyl Ester

• MDL： MFCD10699116
• Inchi： InChI=1S/C8H11F3O2/c1-2-13-6(12)7(4-3-5-7)8(9,10)11/h2-5H2,1H3
• InChI Key： AYUISFJYNKIHDD-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1(CCC1)C(F)(F)F

Computed Properties

• Exact Mass: 196.07100
• Monoisotopic Mass: 196.07111408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Color/Form: NA
• Density: 1.252±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 154.0±35.0 ºC (760 Torr),
• Flash Point: 25.7±18.2 ºC,
• Solubility: Slightly soluble (1.8 g/l) (25 º C),
• PSA: 26.30000
• LogP: 2.28210

1-(Trifluoromethyl)cyclobutanecarboxylic Acid Ethyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

1-(Trifluoromethyl)cyclobutanecarboxylic Acid Ethyl Ester Customs Data

• HS CODE：2916209090
• Customs Data：

  China Customs Code:

  2916209090

  Overview:

  2916209090 other(Cycloalkane\Cycloene\Cyclic terpene)Monocarboxylic acid(Including anhydrides\Acyl halide,Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2916209090 other cyclanic, cyclenic or cyclotherpenic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters